Cas no 2137488-94-7 (methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride)

• Product Name: methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride
• CAS No: 2137488-94-7
• CID: 4639762
• PubChem ID: 132353740
• Update Time: 2025-10-29

methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride

Additional information on methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride

Methyl 2-Amino-2-(3-Bromo-4-Hydroxyphenyl)Acetate Hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride (CAS No. 2137488-94-7) is a specialized chemical compound with significant relevance in pharmaceutical and organic synthesis. This compound, often referred to as methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate HCl, is a hydrochloride salt form of the ester derivative. Its unique structural features, including the bromo and hydroxyl functional groups, make it a valuable intermediate in drug discovery and development.

The compound's molecular formula and weight, along with its precise CAS number 2137488-94-7, are critical identifiers for researchers and manufacturers. In recent years, the demand for pharmaceutical intermediates like this has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. This trend aligns with the growing interest in precision medicine and personalized therapies, where such intermediates play a pivotal role.

One of the most searched questions related to methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), which is essential for its application in laboratory synthesis. Its stability is influenced by pH and temperature, making it crucial to store the compound in a cool, dry environment to maintain its efficacy.

In the context of organic chemistry, the bromo substituent at the 3-position of the phenyl ring offers a reactive site for further functionalization, such as Suzuki-Miyaura cross-coupling reactions. This versatility makes methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate HCl a sought-after building block for constructing complex molecules. Researchers often explore its potential in creating bioactive compounds with applications in neurology, oncology, and immunology.

The hydroxyl group at the 4-position adds another layer of functionality, enabling hydrogen bonding and interactions with biological targets. This feature is particularly valuable in drug design, where molecular recognition and binding affinity are critical. Recent publications highlight its use in developing enzyme inhibitors and receptor modulators, addressing unmet medical needs in chronic diseases.

From a market perspective, the global demand for high-purity chemical intermediates like methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride is on the rise. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing such compounds to accelerate their R&D pipelines. The compound's CAS number 2137488-94-7 is frequently queried in chemical databases, reflecting its importance in the industry.

Another trending topic is the green synthesis of such intermediates. Environmental concerns and regulatory pressures are pushing researchers to develop sustainable methods for producing methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate HCl. Techniques like catalytic hydrogenation and microwave-assisted synthesis are gaining traction, offering greener alternatives to traditional routes.

Quality control is another critical aspect for users of methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's purity and identity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards, a practice highly valued by end-users.

In summary, methyl 2-amino-2-(3-bromo-4-hydroxyphenyl)acetate hydrochloride (CAS No. 2137488-94-7) is a multifaceted compound with broad applications in pharmaceutical research and organic synthesis. Its unique chemical properties, combined with the growing demand for specialized intermediates, position it as a key player in the evolving landscape of drug discovery and development. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial discussions.